Cas no 90685-65-7 (8-Methyl-1,7-naphthyridine)

• Product Name: 8-Methyl-1,7-naphthyridine
• CAS No: 90685-65-7
• MF: C₉H₈N₂
• MW: 144.173221588135
• CID: 3197734
• Update Time: 2026-04-25

8-Methyl-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1,7-NAPHTHYRIDINE, 8-METHYL-
• 8-Methyl-1,7-naphthyridine

Additional information on 8-Methyl-1,7-naphthyridine

Professional Introduction to 8-Methyl-1,7-naphthyridine (CAS No. 90685-65-7)

8-Methyl-1,7-naphthyridine, identified by the Chemical Abstracts Service Number (CAS No.) 90685-65-7, is a heterocyclic organic compound belonging to the naphthyridine family. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. Naphthyridines, as a class of nitrogen-containing heterocycles, are known for their broad spectrum of pharmacological effects, making them valuable scaffolds for drug discovery.

The molecular structure of 8-Methyl-1,7-naphthyridine consists of two fused benzene rings connected by a pyridine ring, with a methyl group substituent at the 8-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of nitrogen atoms in the pyridine rings enhances its potential for hydrogen bonding and coordination with metal ions, which is a critical feature in many pharmacological applications.

In recent years, 8-Methyl-1,7-naphthyridine has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its structural motif is highly versatile, allowing for modifications that can fine-tune its biological activity. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression and infectious diseases. The ability to modify the naphthyridine core while retaining its core pharmacophoric features makes it an attractive candidate for further medicinal chemistry investigations.

One of the most compelling aspects of 8-Methyl-1,7-naphthyridine is its potential in developing treatments for neurological disorders. Studies have indicated that naphthyridine derivatives can interact with specific neurotransmitter receptors, offering a basis for novel therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. The methyl substitution at the 8-position may play a crucial role in modulating receptor binding affinity and selectivity, which are essential factors in drug design.

Moreover, the compound's stability under various chemical conditions makes it a favorable candidate for formulation into drug products. Its solubility profile and metabolic fate are also critical considerations in pharmaceutical development. Researchers have been particularly interested in understanding how modifications to the naphthyridine ring affect these properties, thereby optimizing bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have enabled more precise modeling of 8-Methyl-1,7-naphthyridine interactions with biological targets. These simulations have helped identify promising lead compounds for further optimization. By leveraging machine learning algorithms, scientists can predict the binding affinities and potential side effects of new derivatives more efficiently than traditional experimental methods alone.

The synthesis of 8-Methyl-1,7-naphthyridine typically involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to produce this compound more efficiently while minimizing environmental impact. Green chemistry principles are increasingly being applied to optimize synthetic routes, reducing waste and energy consumption without compromising product quality.

In conclusion, 8-Methyl-1,7-naphthyridine (CAS No. 90685-65-7) represents a significant area of interest in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a building block for developing novel therapeutic agents continues to be explored across various therapeutic areas. As research progresses, further insights into its pharmacological properties and synthetic methodologies will undoubtedly expand its applications in medicine and drug discovery.